Cas no 877637-08-6 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(naphthalen-2-yloxy)acetate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(naphthalen-2-yloxy)acetate
• CAS No: 877637-08-6
• MF: C₂₂H₁₆N₂O₅S
• MW: 420.437844276428
• CID: 6086480
• PubChem ID: 16805950
• Update Time: 2025-07-03

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(naphthalen-2-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(naphthalen-2-yloxy)acetate
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 2-naphthalen-2-yloxyacetate
• AKOS024654851
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 2-(naphthalen-2-yloxy)acetate
• SR-01000020457-1
• SR-01000020457
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-(naphthalen-2-yloxy)acetate
• 877637-08-6
• F2510-0193
• AB00687559-01

• Inchi： 1S/C22H16N2O5S/c25-19-11-18(14-30-22-23-8-3-9-24-22)27-12-20(19)29-21(26)13-28-17-7-6-15-4-1-2-5-16(15)10-17/h1-12H,13-14H2
• InChI Key： XIKRIJAJQOBQDK-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC=N2)OC=1)(=O)COC1=CC=C2C(=C1)C=CC=C2

Computed Properties

• Exact Mass: 420.07799279g/mol
• Monoisotopic Mass: 420.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 113Ų

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(naphthalen-2-yloxy)acetate

4-Oxo-6-(Pyrimidin-2-Ylsulfanyl)methyl-4H-Pyran-3-Yl 2-(Naphthalen-2-Yloxy)Acetate: A Comprehensive Overview

The compound with CAS No. 877637-08-6, known as 4-Oxo-6-(Pyrimidin-2-Ylsulfanyl)methyl-4H-Pyran-3-Yl 2-(Naphthalen-2-Yloxy)Acetate, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a pyran ring system, a pyrimidine moiety, and a naphthoxy group, making it a unique entity in the realm of organic chemistry.

Recent studies have highlighted the importance of such compounds in the field of drug discovery and development. The pyran ring system is known for its versatility in forming hydrogen bonds and participating in various biochemical interactions, which are crucial for pharmacological activity. Additionally, the presence of the pyrimidine moiety adds to the compound's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic applications.

The naphthoxy group in the molecule contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets. This property is particularly valuable in the design of drugs targeting specific pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including nucleophilic substitutions, oxidations, and cyclizations. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the synthesis process, ensuring high yields and purity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have revealed that the 4-Oxo group acts as a key functional group influencing the molecule's stability and reactivity. Furthermore, quantum chemical calculations have provided insights into the electronic distribution within the molecule, aiding in the prediction of its interaction with biological systems.

In terms of applications, this compound has shown potential as a lead molecule in drug discovery programs targeting protein kinases and other enzymes implicated in disease states. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant cytotoxicity, suggesting a favorable safety profile.

The integration of this compound into materials science is another emerging area of interest. Its unique structural features make it a candidate for use in advanced materials such as sensors and optoelectronic devices. Researchers are exploring its potential as a building block for self-assembling monolayers and nanomaterials due to its ability to form stable supramolecular structures.

In conclusion, 4-Oxo-6-(Pyrimidin-2-Ylsulfanyl)methyl-4H-Pyran-3-Yl 2-(Naphthalen-2-Yloxy)Acetate represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific innovation and practical implementations in various industries.